Cas no 1261871-39-9 (1-(Difluoromethoxy)naphthalene-3-methanol)

• Product Name: 1-(Difluoromethoxy)naphthalene-3-methanol
• CAS No: 1261871-39-9
• MF: C₁₂H₁₀F₂O₂
• MW: 224.203410625458
• CID: 4797777
• Update Time: 2025-06-08

1-(Difluoromethoxy)naphthalene-3-methanol Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethoxy)naphthalene-3-methanol

• Inchi： 1S/C12H10F2O2/c13-12(14)16-11-6-8(7-15)5-9-3-1-2-4-10(9)11/h1-6,12,15H,7H2
• InChI Key： CGFIZKGSWCZGSJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CO)=CC2C=CC=CC=21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 1-(Difluoromethoxy)naphthalene-3-methanol

1-(Difluoromethoxy)naphthalene-3-methanol: A Comprehensive Overview

1-(Difluoromethoxy)naphthalene-3-methanol (CAS No. 1261871-39-9) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinctive difluoromethoxy and naphthalene moieties, offers a wide range of applications due to its unique chemical structure and properties.

The molecular formula of 1-(Difluoromethoxy)naphthalene-3-methanol is C₁₂H₉F₂O₂, and it has a molecular weight of approximately 225.19 g/mol. The compound's structure consists of a naphthalene ring system substituted with a difluoromethoxy group at the 1-position and a hydroxymethyl group at the 3-position. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, making it an attractive candidate for various research and industrial applications.

In recent years, 1-(Difluoromethoxy)naphthalene-3-methanol has been extensively studied for its potential in medicinal chemistry. One of the key areas of interest is its use as a building block for the synthesis of more complex molecules with therapeutic properties. The difluoromethoxy group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates, which are crucial factors in drug development.

A study published in the Journal of Medicinal Chemistry highlighted the role of 1-(Difluoromethoxy)naphthalene-3-methanol in the development of novel anticancer agents. Researchers found that derivatives of this compound exhibited significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The unique electronic properties of the difluoromethoxy group were found to play a critical role in enhancing the potency and selectivity of these derivatives.

Beyond medicinal applications, 1-(Difluoromethoxy)naphthalene-3-methanol has also shown promise in materials science. Its naphthalene core provides a rigid and planar structure, which is beneficial for the formation of well-defined supramolecular assemblies. These assemblies can be used in the development of advanced materials with tailored optical, electronic, and mechanical properties. For instance, researchers at the University of California, Berkeley, have utilized this compound as a key component in the synthesis of luminescent materials with potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthetic accessibility of 1-(Difluoromethoxy)naphthalene-3-methanol is another factor that contributes to its widespread use in research and development. Various synthetic routes have been reported for its preparation, including nucleophilic substitution reactions and transition-metal-catalyzed coupling reactions. These methods allow for efficient and scalable production, making it feasible to incorporate this compound into large-scale industrial processes.

In addition to its synthetic versatility, 1-(Difluoromethoxy)naphthalene-3-methanol exhibits excellent thermal stability and solubility characteristics. These properties make it suitable for use in a wide range of solvents and reaction conditions, further expanding its applicability in both academic and industrial settings.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies have shown that 1-(Difluoromethoxy)naphthalene-3-methanol has low toxicity and minimal environmental impact when used under controlled conditions. This makes it a preferred choice for researchers and industries looking to minimize their ecological footprint while advancing scientific knowledge.

In conclusion, 1-(Difluoromethoxy)naphthalene-3-methanol (CAS No. 1261871-39-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, synthetic accessibility, and favorable physical properties make it an invaluable tool for researchers working on drug discovery, materials science, and other cutting-edge applications. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.